molecular formula C13H7BrCl2N2 B8348362 3-Bromo-5-(2,6-dichlorobenzyl)picolinonitrile

3-Bromo-5-(2,6-dichlorobenzyl)picolinonitrile

Cat. No.: B8348362
M. Wt: 342.0 g/mol
InChI Key: YWSKGRAISJRGEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-5-(2,6-dichlorobenzyl)picolinonitrile is a useful research compound. Its molecular formula is C13H7BrCl2N2 and its molecular weight is 342.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H7BrCl2N2

Molecular Weight

342.0 g/mol

IUPAC Name

3-bromo-5-[(2,6-dichlorophenyl)methyl]pyridine-2-carbonitrile

InChI

InChI=1S/C13H7BrCl2N2/c14-10-5-8(7-18-13(10)6-17)4-9-11(15)2-1-3-12(9)16/h1-3,5,7H,4H2

InChI Key

YWSKGRAISJRGEB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)CC2=CC(=C(N=C2)C#N)Br)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the product of EXAMPLE 1A (4.52 g, 15.34 mmol) in tetrahydrofuran (75 mL) was treated with palladium tetrakis(triphenylphosphine) (0.887 g, 0767 mmol) and 2,6-dichlorobenzyl zinc chloride (46 mL, 0.5M in tetrahydrofuran). The mixture was heated at 85° C. for 1 hour. After cooling to ambient temperature, the mixture was diluted with water and extracted with ethyl acetate. The organics were washed with brine, dried (sodium sulfate), filtered and concentrated under reduced pressure. Purification by silica gel chromatography (0-100% ethyl acetate in hexanes) provided the title compound. MS (LC-MS) m/z 342 (M+H)+.
Quantity
4.52 g
Type
reactant
Reaction Step One
Quantity
46 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
0.887 g
Type
catalyst
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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